Methyl 3,5-dichloro-4-ethoxybenzoate
Overview
Description
Methyl 3,5-dichloro-4-ethoxybenzoate (MDCB) is an organic compound used in a variety of scientific applications, ranging from synthesis to laboratory experiments. It is a colorless, water-soluble solid with a melting point of 74°C. It is also a versatile reagent, which makes it a valuable tool in a range of scientific fields. In
Scientific Research Applications
Pharmaceutical Research
Methyl 3,5-dichloro-4-ethoxybenzoate: is utilized in pharmaceutical research as a precursor for synthesizing various compounds. Its reactivity due to the presence of dichloro and ethoxy groups makes it a valuable intermediate in the creation of novel drugs. It’s particularly useful in the development of compounds with potential anti-inflammatory and analgesic properties .
Agriculture
In the agricultural sector, this compound finds its application in the synthesis of herbicides and pesticides. The dichloro moiety of Methyl 3,5-dichloro-4-ethoxybenzoate can be used to create compounds that disrupt the growth of weeds and pests, thereby protecting crops and improving yield .
Material Science
Material scientists use Methyl 3,5-dichloro-4-ethoxybenzoate to develop new polymeric materials. By incorporating it into polymer chains, researchers can alter the physical properties of materials, such as increasing resistance to chemicals or enhancing thermal stability .
Environmental Science
This compound is also significant in environmental science research. It can be used to study the degradation of chlorinated organic compounds in the environment and to develop methods for the remediation of contaminated sites .
Biochemistry
In biochemistry, Methyl 3,5-dichloro-4-ethoxybenzoate is used as a reagent to study enzyme-catalyzed reactions involving esterification and de-esterification. It helps in understanding the mechanisms of enzyme action and in the design of enzyme inhibitors .
Industrial Chemistry
Industrially, it serves as a chemical building block in the synthesis of dyes, resins, and other chemical products. Its versatility in reactions allows for the creation of a wide range of industrial chemicals with specific desired properties .
properties
IUPAC Name |
methyl 3,5-dichloro-4-ethoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10Cl2O3/c1-3-15-9-7(11)4-6(5-8(9)12)10(13)14-2/h4-5H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJFFMHPWJYLMOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)C(=O)OC)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Cl2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3,5-dichloro-4-ethoxybenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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